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Executive Summary

Sortilin (SORT1), a type | transmembrane glycoprotein belonging to the Vps10p domain
receptor family, has emerged as a critical player in a multitude of physiological and pathological
processes. Initially characterized for its role in intracellular protein trafficking, sortilin is now
recognized as a key regulator in neuronal signaling, lipid metabolism, and cancer progression.
Its aberrant expression and activity are implicated in a range of diseases, including
neurodegenerative disorders, cardiovascular conditions, and various malignancies. This
technical guide provides an in-depth overview of sortilin's biological functions, its role in
disease, and the current landscape of therapeutic strategies targeting this multifaceted
receptor. Detailed experimental protocols and quantitative data are presented to equip
researchers and drug development professionals with the necessary information to investigate
sortilin as a therapeutic target.

Biological Function and Signaling Pathways

Sortilin is a versatile receptor involved in the sorting and trafficking of a wide array of ligands
from the cell surface and between intracellular compartments like the trans-Golgi network,
endosomes, and lysosomes.[1] Its function is pivotal in several key signaling pathways.
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Sortilin acts as a co-receptor for neurotrophins, particularly the proneurotrophins like pro-nerve
growth factor (proNGF) and pro-brain-derived neurotrophic factor (proBDNF). In conjunction
with the p75 neurotrophin receptor (p75NTR), sortilin forms a high-affinity receptor complex for
proneurotrophins, mediating signals that can lead to neuronal apoptosis. This pathway is of
significant interest in the context of neurodegenerative diseases where elevated levels of
proneurotrophins are observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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